Cas no 1803962-79-9 (3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1803962-79-9
• MF: C₈H₈F₃IN₂O₂
• MW: 348.061004638672
• CID: 4834957
• Update Time: 2025-08-05

3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H8F3IN2O2/c9-8(10,11)16-6-2-14-5(3-15)4(1-13)7(6)12/h2,15H,1,3,13H2
• InChI Key： QNHRFOJTBJALPP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(CO)C=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 0.7
• Topological Polar Surface Area: 68.4

Additional information on 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol

Introduction to 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1803962-79-9)

3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1803962-79-9, this compound represents a structurally complex molecule that combines several functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of an amino methyl group, an iodo substituent, a trifluoromethoxy group, and a hydroxymethyl group on a pyridine core imparts unique reactivity and potential biological activity, which has been extensively explored in recent years.

The compound's structural features make it particularly valuable in the development of novel therapeutic agents. The pyridine ring is a common scaffold in many pharmacologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. The iodo substituent at the 4-position enhances its utility as a synthetic intermediate, allowing for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. This property has been leveraged in the synthesis of complex heterocyclic structures, which are prevalent in modern drug discovery.

The trifluoromethoxy group is another key feature that contributes to the compound's appeal. This group is known to modulate the pharmacokinetic properties of molecules, often improving metabolic stability and lipophilicity. In recent years, there has been a surge in the use of fluorinated compounds in drug development due to their favorable properties, including enhanced binding affinity and resistance to enzymatic degradation. The combination of these features in 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol suggests potential applications in the design of drugs targeting various diseases.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The amino methyl group provides a site for further derivatization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, modifications at this position can influence solubility, binding affinity, and metabolic clearance. Such flexibility has been exploited in the development of next-generation inhibitors that aim to overcome resistance mechanisms associated with existing therapies.

The hydroxymethyl group at the 2-position further enhances the compound's synthetic utility. This group can be easily modified through etherification, esterification, or oxidation reactions, enabling the creation of diverse molecular architectures. These modifications are often crucial for optimizing drug-like properties such as solubility, bioavailability, and target specificity. The ability to systematically alter these functional groups has made 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol a valuable building block in medicinal chemistry.

In addition to its applications in drug development, this compound has also been explored in materials science and agrochemical research. The unique electronic properties conferred by the combination of fluorine and iodine substituents make it an interesting candidate for designing advanced materials with tailored optical and electronic characteristics. Furthermore, its structural motifs are reminiscent of natural products that have shown promising biological activity, inspiring further exploration into its derivatives.

The synthesis of 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol typically involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include halogenation reactions to introduce the iodo substituent, nucleophilic substitution to incorporate the amino methyl group, and protecting group strategies to handle the reactive hydroxymethyl functionality. Advances in catalytic systems have also enabled more efficient routes to this compound, reducing reaction times and improving yields.

One notable application of this compound is in the synthesis of antiviral agents. The pyridine scaffold is well-documented for its interactions with viral enzymes, making it a logical choice for developing inhibitors against pathogens such as HIV and hepatitis C. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity by targeting key viral proteases and polymerases. The presence of multiple reactive sites allows for precise tuning of inhibitory activity through structure-based drug design approaches.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities like 3-(Aminomethyl)-4-iodo-5-(trifluoromethoxy)pyridine-2-methanol due to its broad applicability and synthetic tractability. Collaborative efforts between academia and industry have led to innovative strategies for incorporating this scaffold into novel drug candidates with improved efficacy and safety profiles. As our understanding of disease mechanisms evolves, so too does our ability to leverage such versatile intermediates to address unmet medical needs.

Looking ahead, future research may focus on expanding the chemical space covered by derivatives of this compound through combinatorial chemistry and high-throughput screening approaches. By systematically varying substituents at different positions on the pyridine core, researchers can uncover new molecular architectures with unique biological activities. Such explorations are essential for staying at the forefront of pharmaceutical innovation.